Cas no 21843-10-7 (Cholestan-3-ol,4-methylbenzenesulfonate, (3b)- (9CI))

• Product Name: Cholestan-3-ol,4-methylbenzenesulfonate, (3b)- (9CI)
• CAS No: 21843-10-7
• MF: C₃₄H₅₄O₃S
• MW: 542.855769634247
• CID: 290911
• PubChem ID: 280695
• Update Time: 2025-04-19

Cholestan-3-ol,4-methylbenzenesulfonate, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol,4-methylbenzenesulfonate, (3b)- (9CI)
• [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] 4-methylbenzenesulfonate
• 21843-10-7
• NSC-224285
• NSC-132800
• NSC224285
• DTXSID90944449
• 67710-73-0
• Cholestan-3-yl 4-methylbenzene-1-sulfonate
• NSC132800

• Inchi： 1S/C34H54O3S/c1-23(2)8-7-9-25(4)30-16-17-31-29-15-12-26-22-27(37-38(35,36)28-13-10-24(3)11-14-28)18-20-33(26,5)32(29)19-21-34(30,31)6/h10-11,13-14,23,25-27,29-32H,7-9,12,15-22H2,1-6H3
• InChI Key： IAEKFZXJTDNGTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC2(C)C(C1)CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 542.37936675g/mol
• Monoisotopic Mass: 542.37936675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 51.8Ų